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Compound of Interest

Compound Name: 4-Acetoxy-3'-nitrobenzophenone

CAS No.: 890099-62-4

Cat. No.: B1292299

Get Quote

Introduction
4-Acetoxy-3'-nitrobenzophenone is a substituted aromatic ketone with potential applications

in organic synthesis and medicinal chemistry. Its molecular structure, featuring a

benzophenone core with an acetoxy group on one phenyl ring and a nitro group on the other,

gives rise to a unique spectroscopic fingerprint. This technical guide provides an in-depth

analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data for this compound. As direct experimental spectra for this specific

molecule are not readily available in public databases, this guide will present a predictive

analysis based on established spectroscopic principles and data from closely related structural

analogs. This approach offers a robust framework for researchers and drug development

professionals to identify, characterize, and assess the purity of 4-Acetoxy-3'-
nitrobenzophenone.

Molecular Structure and Spectroscopic Rationale
A thorough understanding of the molecular structure is paramount for the accurate

interpretation of spectroscopic data. The structure of 4-Acetoxy-3'-nitrobenzophenone

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1292299#bc-rfq
https://www.benchchem.com/product/b1292299/docs?utm_src=pdf-body#spectroscopic-data-for-4-acetoxy-3-nitrobenzophenone-a-technical-guide
https://www.benchchem.com/product/b1292299/docs?utm_src=pdf-body#spectroscopic-data-for-4-acetoxy-3-nitrobenzophenone-a-technical-guide
https://www.benchchem.com/product/b1292299/docs?utm_src=pdf-body#spectroscopic-data-for-4-acetoxy-3-nitrobenzophenone-a-technical-guide
https://www.benchchem.com/product/b1292299/docs?utm_src=pdf-body#spectroscopic-data-for-4-acetoxy-3-nitrobenzophenone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


dictates the chemical environment of each atom and functional group, which in turn governs its

interaction with different forms of electromagnetic radiation and its fragmentation behavior.

Caption: Chemical structure of 4-Acetoxy-3'-nitrobenzophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of 4-Acetoxy-3'-nitrobenzophenone
in 0.6-0.8 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ

0.00 ppm).

¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher field

spectrometer. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds,

and an acquisition time of 2-4 seconds. Typically, 16 to 64 scans are co-added to achieve a

good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same instrument,

typically at a frequency of 100 MHz. Proton decoupling is employed to simplify the spectrum

to single lines for each unique carbon. A 45° pulse angle and a relaxation delay of 2-5

seconds are common. A larger number of scans (e.g., 1024 to 4096) is usually required due

to the low natural abundance of ¹³C.

Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~8.45 s 1H H-2'

Deshielded by

the adjacent nitro

group and the

carbonyl group.

~8.30 d 1H H-4'

Deshielded by

the ortho nitro

group.

~8.10 d 1H H-6'

Deshielded by

the meta nitro

group and the

carbonyl group.

~7.85 d 2H H-2, H-6
Ortho to the

carbonyl group.

~7.65 t 1H H-5'
Coupled to H-4'

and H-6'.

~7.30 d 2H H-3, H-5
Ortho to the

acetoxy group.

~2.35 s 3H -OCOCH₃
Acetyl methyl

protons.

Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Rationale

~195 C=O (ketone)

Typical chemical shift for a

benzophenone carbonyl

carbon.

~169 C=O (ester)
Typical chemical shift for an

acetate carbonyl carbon.

~155 C-4
Carbon attached to the

acetoxy group.

~148 C-3'
Carbon attached to the nitro

group.

~140 C-1'
Quaternary carbon of the nitro-

substituted ring.

~135 C-1
Quaternary carbon of the

acetoxy-substituted ring.

~132 C-2, C-6
Carbons ortho to the ketone

carbonyl.

~130 C-6' Aromatic CH.

~128 C-5' Aromatic CH.

~124 C-2' Aromatic CH.

~122 C-3, C-5
Carbons ortho to the acetoxy

group.

~21 -OCOCH₃ Acetyl methyl carbon.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule.

Experimental Protocol: IR Spectroscopy
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Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is

most common. A small amount of the solid is placed directly on the ATR crystal. Alternatively,

a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium

bromide and pressing it into a transparent disk.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. A background spectrum of the empty sample compartment (or the clean ATR

crystal) is recorded first. The sample is then scanned, typically over the range of 4000 to 400

cm⁻¹. The final spectrum is an average of 16 to 32 scans.

Predicted IR Spectral Data
Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H stretch

~1765 Strong C=O stretch (ester)

~1665 Strong C=O stretch (ketone)

~1600, ~1480 Medium-Strong Aromatic C=C stretches

~1530, ~1350 Strong
Asymmetric and symmetric N-

O stretches (nitro group)

~1200 Strong C-O stretch (ester)

~850-800 Strong
C-H out-of-plane bending

(aromatic)

The presence of two distinct carbonyl stretching frequencies is a key diagnostic feature,

differentiating the ester and ketone functionalities. The strong absorptions corresponding to the

nitro group are also characteristic.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its identification and structural elucidation.

Experimental Protocol: Mass Spectrometry
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Sample Introduction and Ionization: The sample can be introduced into the mass

spectrometer via a direct insertion probe or after separation by gas chromatography (GC-

MS) or liquid chromatography (LC-MS). Electron Ionization (EI) is a common technique for

volatile and thermally stable compounds, while Electrospray Ionization (ESI) is suitable for

less volatile or thermally labile molecules.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Data Acquisition: The mass spectrum is recorded, plotting the relative abundance of ions

against their m/z values.

Predicted Mass Spectrum Data (Electron Ionization)
Molecular Ion (M⁺): m/z = 285.06. This corresponds to the molecular weight of 4-Acetoxy-3'-
nitrobenzophenone (C₁₅H₁₁NO₄).

Key Fragment Ions:

m/z = 243: [M - C₂H₂O]⁺, loss of a ketene molecule from the acetoxy group.

m/z = 121: [C₇H₅O₂]⁺, corresponding to the 4-hydroxybenzoyl cation, formed after the loss

of the nitrobenzoyl radical.

m/z = 150: [C₇H₄NO₃]⁺, corresponding to the 3-nitrobenzoyl cation.

m/z = 105: [C₇H₅O]⁺, benzoyl cation.

m/z = 77: [C₆H₅]⁺, phenyl cation.

m/z = 43: [CH₃CO]⁺, acetyl cation.
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[M]⁺˙
m/z 285

[M - C₂H₂O]⁺˙
m/z 243- C₂H₂O

[C₇H₅O₂]⁺
m/z 121- C₇H₄NO₂˙

[C₇H₄NO₃]⁺
m/z 150

- C₈H₇O₂˙

[CH₃CO]⁺
m/z 43

- C₁₃H₈NO₃˙
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To cite this document: BenchChem. [Spectroscopic Data for 4-Acetoxy-3'-
nitrobenzophenone: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292299/docs#spectroscopic-data-for-4-acetoxy-3-
nitrobenzophenone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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